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Compound of Interest

Compound Name: LEI-106

Cat. No.: B15614893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary in vitro studies of

LEI-106, a novel dual inhibitor of sn-1-diacylglycerol lipase α (DAGL-α) and α/β-hydrolase

domain 6 (ABHD6). The information presented herein is synthesized from foundational

research to support further investigation and drug development efforts.

Core Compound Activity
LEI-106 has been identified as a potent, dual inhibitor of two key enzymes in the

endocannabinoid system. Its inhibitory activity has been quantified against both human DAGL-

α and ABHD6.

Data Presentation: Inhibitory Activity of LEI-106
Target Enzyme Parameter Value Reference

Human DAGL-α IC50 18 nM [1]

Human DAGL-α Ki (natural substrate) 0.7 µM [1]

Human ABHD6 Ki 0.8 µM [1]
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Signaling Pathway Context
LEI-106 modulates the endocannabinoid signaling pathway by inhibiting DAGL-α and ABHD6.

DAGL-α is the primary enzyme responsible for the biosynthesis of the endocannabinoid 2-

arachidonoylglycerol (2-AG) from diacylglycerol (DAG) in the postsynaptic neuron. 2-AG then

acts as a retrograde messenger, binding to and activating presynaptic cannabinoid receptors

(CB1 and CB2). ABHD6 is a serine hydrolase that also contributes to the degradation of 2-AG

in the brain. By inhibiting both DAGL-α and ABHD6, LEI-106 can modulate the levels of 2-AG,

thereby influencing endocannabinoid signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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